molecular formula C12H14N2OS B13380891 2-butan-2-ylsulfanyl-1H-quinazolin-4-one

2-butan-2-ylsulfanyl-1H-quinazolin-4-one

Cat. No.: B13380891
M. Wt: 234.32 g/mol
InChI Key: QFLUMHHMRPVEDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Butan-2-ylsulfanyl-1H-quinazolin-4-one is a quinazolinone derivative characterized by a sulfur-containing branched alkyl substituent (butan-2-ylsulfanyl) at position 2 of the quinazolin-4-one core (C₈H₅N₂O). The compound’s molecular formula is C₁₂H₁₄N₂OS, with a molecular weight of 234.32 g/mol.

Properties

Molecular Formula

C12H14N2OS

Molecular Weight

234.32 g/mol

IUPAC Name

2-butan-2-ylsulfanyl-3H-quinazolin-4-one

InChI

InChI=1S/C12H14N2OS/c1-3-8(2)16-12-13-10-7-5-4-6-9(10)11(15)14-12/h4-8H,3H2,1-2H3,(H,13,14,15)

InChI Key

QFLUMHHMRPVEDR-UHFFFAOYSA-N

Canonical SMILES

CCC(C)SC1=NC2=CC=CC=C2C(=O)N1

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Substituent Analysis and Molecular Properties

Compound Name Substituent (Position 2) Substituent (Position 1/3) Molecular Formula Molecular Weight (g/mol)
2-Butan-2-ylsulfanyl-1H-quinazolin-4-one Butan-2-ylsulfanyl H (Position 1) C₁₂H₁₄N₂OS 234.32
2-Cyclohexyl-1-phenylquinazolin-4(1H)-one Cyclohexyl Phenyl (Position 1) C₂₀H₂₀N₂O 304.39
2-Benzylsulfanyl-1H-quinazolin-4-one Benzylsulfanyl H (Position 1) C₁₅H₁₂N₂OS 268.34
2-Prop-2-ynylsulfanyl-1H-quinazolin-4-one Prop-2-ynylsulfanyl H (Position 1) C₁₁H₈N₂OS 216.26
3-(2-Hydroxyethyl)-2-sulfanylidene-1H-quinazolin-4-one Sulfanylidene (S=) 2-Hydroxyethyl (Position 3) C₉H₈N₂O₂S 208.24
2-(4-Hydroxybut-2-ynylsulfanyl)-3-prop-2-enylquinazolin-4-one 4-Hydroxybut-2-ynylsulfanyl Prop-2-enyl (Position 3) C₁₆H₁₄N₂O₂S 298.36

Key Observations :

  • Branched vs. Linear Alkyl Chains : The butan-2-ylsulfanyl group offers intermediate steric bulk compared to smaller substituents (e.g., prop-2-ynylsulfanyl) and bulkier aromatic groups (e.g., benzylsulfanyl).
  • Aromatic vs. Aliphatic Substituents : Benzylsulfanyl (C₁₅H₁₂N₂OS) increases molecular weight significantly compared to alkyl or alkyne substituents.

Table 2: Hazard Classification of Select Compounds

Compound Name GHS Hazards (OSHA HCS) Notable Uses
2-Cyclohexyl-1-phenylquinazolin-4(1H)-one H302 (Acute Toxicity), H315 (Skin Irritation), H319 (Eye Irritation), H335 (Respiratory Irritation) Laboratory chemicals, chemical manufacturing
2-Butan-2-ylsulfanyl-1H-quinazolin-4-one Not explicitly reported Inferred research applications
2-Benzylsulfanyl-1H-quinazolin-4-one No hazard data provided Synthetic intermediate, drug discovery

Key Observations :

  • Hazard data for other compounds are unavailable, underscoring the need for further toxicological studies.

Substituent Impact on Properties

Lipophilicity: Branched alkyl chains (butan-2-ylsulfanyl) may enhance membrane permeability compared to polar groups (e.g., hydroxyethyl).

Reactivity :

  • Alkyne-containing substituents (e.g., prop-2-ynylsulfanyl) enable click chemistry modifications for targeted drug delivery .
  • Hydroxy groups (e.g., in ) improve aqueous solubility, critical for bioavailability.

Toxicity :

  • Cyclohexyl-phenyl derivatives’ acute toxicity (H302) may arise from metabolic activation or steric hindrance affecting detoxification pathways.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.